Cas no 1495006-95-5 (1-(tert-Butylsulfanyl)-3-methylcyclobutane-1-carboxylic acid)

• Product Name: 1-(tert-Butylsulfanyl)-3-methylcyclobutane-1-carboxylic acid
• CAS No: 1495006-95-5
• MF: C₁₀H₁₈O₂S
• MW: 202.313722133636
• CID: 5740522
• PubChem ID: 65133863
• Update Time: 2025-06-13

1-(tert-Butylsulfanyl)-3-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1495006-95-5
• EN300-1122289
• 1-(Tert-butylthio)-3-methylcyclobutane-1-carboxylic acid
• 1-(tert-butylsulfanyl)-3-methylcyclobutane-1-carboxylicacid
• CS-0288362
• 1-(tert-butylsulfanyl)-3-methylcyclobutane-1-carboxylic acid
• AKOS014467116
• Cyclobutanecarboxylic acid, 1-[(1,1-dimethylethyl)thio]-3-methyl-
• 1-(tert-Butylsulfanyl)-3-methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C10H18O2S/c1-7-5-10(6-7,8(11)12)13-9(2,3)4/h7H,5-6H2,1-4H3,(H,11,12)
• InChI Key： JURYPCDNHXBTSB-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)C1(C(=O)O)CC(C)C1

Computed Properties

• Exact Mass: 202.10275099g/mol
• Monoisotopic Mass: 202.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 309.2±25.0 °C(Predicted)
• pka: 3.90±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 1-(tert-Butylsulfanyl)-3-methylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(tert-Butylsulfanyl)-3-methylcyclobutane-1-carboxylic acid (CAS No. 1495006-95-5)

1-(tert-Butylsulfanyl)-3-methylcyclobutane-1-carboxylic acid (CAS No. 1495006-95-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique cyclobutane ring structure substituted with a tert-butylsulfanyl group and a carboxylic acid functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its structural motifs could contribute to novel therapeutic agents targeting metabolic disorders and inflammatory diseases.

The compound's CAS number 1495006-95-5 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Its IUPAC name reflects its precise molecular architecture, which includes a 3-methylcyclobutane core—a scaffold increasingly explored in medicinal chemistry due to its conformational rigidity and metabolic stability. Recent studies highlight the growing demand for cyclobutane derivatives in developing kinase inhibitors and protease modulators, aligning with trends in precision medicine.

From an industrial perspective, 1-(tert-Butylsulfanyl)-3-methylcyclobutane-1-carboxylic acid is valued for its role in asymmetric synthesis. The tert-butylsulfanyl moiety enhances steric hindrance, enabling selective reactions in chiral environments—a feature leveraged in producing enantiomerically pure compounds. This aligns with the pharmaceutical industry's shift toward single-isomer drugs, driven by stricter regulatory standards and efficacy demands. Analytical techniques like HPLC and NMR are routinely employed to verify the purity of this compound, addressing quality control challenges in large-scale manufacturing.

Environmental and sustainability considerations also influence the compound's applications. Green chemistry initiatives have spurred interest in optimizing synthetic routes for 1495006-95-5 to minimize waste and energy consumption. For instance, catalytic methods using biodegradable reagents are being explored to replace traditional sulfurating agents. Such innovations resonate with global efforts to reduce the carbon footprint of chemical production, a topic frequently searched in academic and industrial forums.

In summary, 1-(tert-Butylsulfanyl)-3-methylcyclobutane-1-carboxylic acid exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its relevance spans drug development, sustainable synthesis, and analytical methodology, making it a compound of enduring scientific and commercial interest.